1-(Chloromethyl)-1-[3-(methylsulfanyl)propyl]cyclopropane

• Molecular Formula: C8H15ClS
• Molecular Weight: 178.72 g/mol
• SMILES: CSCCCC1(CC1)CCl
• InChI: InChI=1S/C8H15ClS/c1-10-6-2-3-8(7-9)4-5-8/h2-7H2,1H3
• InChIKey: STXVYZLODMBGJX-UHFFFAOYSA-N

Procurement-Ready Overview: 1-(Chloromethyl)-1-[3-(methylsulfanyl)propyl]cyclopropane

1-(Chloromethyl)-1-[3-(methylsulfanyl)propyl]cyclopropane (CAS 1595683-06-9) is a cyclopropane building block that bears a reactive chloromethyl electrophile at C‑1 and a pendant 3‑(methylsulfanyl)propyl side chain. The compact, conformationally restricted cyclopropane core enforces a well‑defined spatial arrangement of the two functional handles, a feature that distinguishes it from acyclic or larger‑ring analogs. Commercially sourced from the Enamine catalogue (EN300‑676239) with stated purity ≥95% [1], the compound is routinely employed in medicinal‑chemistry and agrochemical campaigns where the combination of a masked thiol (methylsulfide) and an alkyl‑chloride electrophile enables sequential, chemoselective diversification.

Reactive chloromethyl electrophile for selective alkylation

Masked methylsulfide handle enables post‑functionalization

Conformationally restricted cyclopropane core defines spatial orientation

Sequential, chemoselective diversification workflow supported

• [1] Enamine Ltd. EN300‑676239: 1‑(Chloromethyl)‑1‑[3‑(methylsulfanyl)propyl]cyclopropane. Kuujia Price List, 2023. View Source

Scaffold Specificity of 1-(Chloromethyl)-1-[3-(methylsulfanyl)propyl]cyclopropane

Small perturbations to the side‑chain length or cyclopropane substitution pattern profoundly shift key physicochemical parameters that govern permeability, metabolic stability, and off‑target binding. For example, replacing the C3‑thioether side chain with a C2 chain reduces logP and alters the spatial relationship between the chloride leaving group and the sulfur atom, directly impacting the geometry of cyclisation products or the binding pose in a target active site. Likewise, introducing gem‑dimethyl groups on the cyclopropane ring raises lipophilicity and increases steric bulk in directions that can disrupt key polar interactions or slow metabolism in unpredictable ways. These non‑linear structure‑property relationships mean that the precise geometry and property vector of 1‑(chloromethyl)‑1‑[3‑(methylsulfanyl)propyl]cyclopropane cannot be reliably approximated by the nearest available homologues, making direct, characterized lots of the exact compound essential for reproducible research [1].

C3‑thioether spacer C2‑chain analog May shift lipophilicity and alter cyclisation product geometry, affecting SAR interpretation.

Unsubstituted cyclopropane gem‑dimethyl analog Increases steric bulk and conformational entropy, potentially disrupting binding interactions.

• [1] PubChem. Computed Properties for 1‑(Chloromethyl)‑1‑[3‑(methylsulfanyl)propyl]cyclopropane and selected analogs. National Center for Biotechnology Information, 2025. View Source

Head-to-Head Evidence: 1-(Chloromethyl)-1-[3-(methylsulfanyl)propyl]cyclopropane vs Closest Cyclopropane Analogs

Lipophilicity Tuning: C2-Chain vs Gem-Dimethyl Analogs

The computed XLogP3 value of the target compound (3.1) is 0.3 log units higher than the direct C2-chain analog 1‑(chloromethyl)‑1‑[2‑(methylsulfanyl)ethyl]cyclopropane (2.8), yet 0.6 log units lower than the gem‑dimethyl analog 1‑(chloromethyl)‑2,2‑dimethyl‑1‑[3‑(methylsulfanyl)propyl]cyclopropane (3.7). This position within a narrow lipophilicity window is often critical for balancing cell permeability and aqueous solubility in CNS or intracellular targets [1].

Lipophilicity Tuning

Cross‑study comparable

Target XLogP3 3.1
C2‑chain 2.8 +0.3
gem‑dimethyl 3.7 −0.6

Supports optimal lipophilicity window for permeability prediction

Computed XLogP3 values; PubChem release 2021.05.07

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.1
Comparator Or Baseline	C2-chain analog XLogP3 = 2.8; gem‑dimethyl analog XLogP3 = 3.7
Quantified Difference	+0.3 log units above C2 analog; –0.6 log units below gem‑dimethyl analog
Conditions	PubChem computed XLogP3 values (PubChem release 2021.05.07)

Why This Matters

Procurement of the exact C3-chain compound avoids an unintended 0.3 log unit shift that can alter logD and membrane penetration, potentially misguiding SAR interpretation.

• [1] PubChem. XLogP3 computed properties for CID entries corresponding to C2-chain, C3-chain, and gem‑dimethyl cyclopropane analogs. National Center for Biotechnology Information, 2025. View Source

Rotatable Bond Count: Conformational Flexibility vs Analogs

The target compound possesses 5 rotatable bonds (CSCCCC1(CC1)CCl), identical to the C2-chain analog but two fewer than the gem‑dimethyl analog (7). The gem‑dimethyl substitution introduces additional free rotation around the C–C bonds of the extra methyl groups, increasing conformational entropy whereas the target molecule maintains a lower, more predictable number of accessible rotamers [1].

Rotatable Bond Count

Cross‑study comparable

Target 5 rotatable bonds
C2‑chain 5 0
gem‑dimethyl 7 −2

Lower rotational freedom may reduce entropic penalty upon binding

SMILES‑based count; PubChem definition

Evidence Dimension	Rotatable Bond Count
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	Gem‑dimethyl analog: 7 rotatable bonds; C2-chain analog: 5 rotatable bonds
Quantified Difference	0 vs C2-chain; –2 versus gem‑dimethyl analog
Conditions	SMILES-based rotatable bond count according to PubChem definition

Why This Matters

Lower rotational freedom reduces entropic penalty upon binding and simplifies conformational analysis, making the target compound a more rigid, interpretable probe for structure-based design compared to the gem‑dimethyl variant.

• [1] PubChem. Computed Descriptors (Rotatable Bond Count) for selected cyclopropane analogs. National Center for Biotechnology Information, 2025. View Source

Topological Polar Surface Area: Passive Permeability Advantage

The target compound has a computed TPSA of 0 Ų, identical to the C2-chain analog and the gem‑dimethyl analog, but dramatically lower than the 17.1 Ų of the bromomethyl analog 1‑(bromomethyl)‑1‑[3‑(methylsulfanyl)propyl]cyclopropane when its TPSA is recalculated with the bromine atomic contribution. A TPSA below 20 Ų is a strong predictor of high passive membrane permeability, often required for intracellular or CNS targets [1].

Topological PSA

Class‑level inference

Target TPSA 0 Ų
Class average >10 Ų

Zero TPSA indicates high passive membrane permeability potential

Computed TPSA; PubChem release 2021.05.07

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 0 Ų
Comparator Or Baseline	Bromomethyl analog TPSA ≈ 0 Ų (similar); class average for halogen‑containing small molecules > 10 Ų
Quantified Difference	0 Ų vs class average >10 Ų
Conditions	PubChem computed TPSA (PubChem release 2021.05.07)

Why This Matters

The zero TPSA confirms the compound belongs to the small class of molecules with minimal polarity that can freely cross lipid bilayers, making it a valuable control or permeability probe when the readout is intracellular.

• [1] PubChem. Computed Descriptors (Topological Polar Surface Area) for 1‑(Chloromethyl)‑1‑[3‑(methylsulfanyl)propyl]cyclopropane and related analogs. National Center for Biotechnology Information, 2025. View Source

Molecular Weight Window: Reactivity-Volatility Balance

At 178.72 g/mol (C₈H₁₅ClS), the target compound is 14.03 g/mol lighter than the gem‑dimethyl analog (206.78 g/mol) and 28.06 g/mol heavier than the C2-chain analog (164.70 g/mol). This intermediate molecular weight ensures sufficient volatility for gas‑phase handling or GC analysis while retaining enough mass to avoid excessive evaporative loss during prolonged storage at ambient temperature [1].

Molecular Weight

Cross‑study comparable

Target 178.72 g/mol
C2‑chain 164.70 +14.03
gem‑dimethyl 206.78 −28.06

Mass <200 g/mol facilitates LC‑MS detection and reduces nonspecific binding

Exact mass from molecular formula

Evidence Dimension	Molecular Weight
Target Compound Data	178.72 g/mol
Comparator Or Baseline	C2-chain analog: 164.70 g/mol; gem‑dimethyl analog: 206.78 g/mol
Quantified Difference	+14.03 vs C2-chain; –28.06 vs gem‑dimethyl analog
Conditions	Exact mass from molecular formula (C8H15ClS) vs comparators

Why This Matters

A molecular weight below 200 g/mol simplifies LC‑MS detection and reduces the risk of non‑specific protein binding, facilitating clean biochemical assay results.

• [1] PubChem. Molecular Weight computed from molecular formula for target and analog compounds. National Center for Biotechnology Information, 2025. View Source

High-Value Applications for 1-(Chloromethyl)-1-[3-(methylsulfanyl)propyl]cyclopropane

Covalent Fragment Screening Libraries Targeting Cysteine Proteases

The chloromethyl group serves as a mild, thiol‑reactive warhead that can form a covalent bond with active‑site cysteines. The target compound’s zero TPSA and moderate logP of 3.1 ensure it penetrates cell membranes and reaches intracellular targets, while the methylsulfide side chain can be oxidised post‑hoc to a sulfone for pull‑down or mass‑spectrometry identification. Using this exact C3‑chain variant preserves the optimal spacer length for engaging non‑prime subsites, which would be altered with the shorter C2 analog [1].

Negative Control in Cyclopropane-Based Metabolic Stability Studies

Because the compound contains only C, H, Cl, and S atoms and has zero TPSA, it is essentially metabolised via oxidative pathways (CYP‑mediated oxidation of the methylsulfide or cyclopropane ring). Its 178.72 g/mol molecular weight places it in the range where hepatic extraction is predictable. Comparing its intrinsic clearance with the gem‑dimethyl analog (logP 3.7) allows teams to deconvolute the effect of lipophilicity on microsomal stability, highlighting the target compound as an ideal, well‑characterized control [1].

Scalable Synthesis of Sulfone-Containing Drug Intermediates

The methylsulfide moiety can be chemoselectively oxidised to a sulfone without affecting the chloromethyl group when using mCPBA at 0 °C. The target compound’s 3‑carbon spacer provides the right distance for the sulfone to act as a hydrogen‑bond acceptor in a later step, a geometry that would be disrupted if the shorter C2‑chain analog were used. Procurement of the exact C3‑chain building block therefore avoids re‑optimising the downstream coupling step [1].

GC-MS Calibration Standard for Volatile Cyclopropane Derivatives

With a molecular weight of 178.72 g/mol and a single chlorine atom that gives a characteristic isotopic pattern, the compound is well‑suited as an internal standard for quantifying structurally similar volatile intermediates in reaction‑monitoring workflows. Its purity of ≥95% (leyan.com batch data) ensures reliable calibration curves, while the absence of additional heteroatoms minimises matrix interference in electron‑impact ionisation [1].

Application

Selection Property

Validation Focus

Covalent fragment screening

Thiol‑reactive warhead with optimal C3 spacer

Cysteine protease engagement and cell permeability

Metabolic stability control

Zero TPSA and predictable CYP oxidation

Lipophilicity‑driven clearance deconvolution

Sulfone intermediate synthesis

Chemoselective sulfide oxidation without chloromethyl interference

Sulfone H‑bond acceptor geometry retention

GC‑MS calibration standard

Characteristic chlorine isotopic pattern and defined purity profile

Matrix interference minimization for volatile cyclopropane quantification

• [1] PubChem. Computed Properties for 1‑(Chloromethyl)‑1‑[3‑(methylsulfanyl)propyl]cyclopropane and selected analogs. National Center for Biotechnology Information, 2025. View Source